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Compound of Interest

Compound Name: Cadusafos

Cat. No.: B021734

Executive Summary: Cadusafos is an organophosphate nematicide and insecticide used to
control soil-borne pests. As with other compounds in its class, its primary mechanism of action
is the potent inhibition of the enzyme acetylcholinesterase (AChE). This mode of action is not
specific to target pests and results in broad-spectrum toxicity to a wide range of non-target
organisms, including mammals, birds, fish, aquatic invertebrates, and soil fauna. This technical
guide provides a consolidated overview of the toxicological effects of Cadusafos on these
organisms, presenting quantitative toxicity data, outlining standard experimental
methodologies, and visualizing key pathways and processes. The data compiled herein
demonstrate that Cadusafos is highly toxic to most non-target species, necessitating careful
consideration in environmental risk assessments.

Introduction

Cadusafos, with the chemical name O-ethyl S,S-bis(1-methylpropyl) phosphorodithioate, is a
systemic insecticide and nematicide.[1][2] It is primarily used in agriculture to control parasitic
nematodes and soil insects in crops such as bananas and potatoes.[3][4] Due to its biological
activity, the potential for adverse effects on non-target organisms that inhabit or interact with
treated environments is a significant concern. Understanding the toxicological profile of
Cadusafos is therefore critical for researchers, scientists, and regulatory professionals to
conduct accurate environmental risk assessments and to develop strategies that mitigate
unintended ecological harm. This guide synthesizes available data on the toxicity of
Cadusafos across various non-target species.
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Mechanism of Action: Acetylcholinesterase
Inhibition
The primary toxicological action of Cadusafos in both target and non-target organisms is the

inhibition of acetylcholinesterase (AChE).[2][5] AChE is a critical enzyme that terminates nerve

impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).[6][7]

As an organophosphate, Cadusafos phosphorylates the serine hydroxyl group at the active
site of AChE.[7] This binding is very stable, effectively inactivating the enzyme.[8] The resulting
failure to break down ACh leads to its accumulation in the synaptic cleft, causing continuous
stimulation of muscarinic and nicotinic receptors.[6][9] This leads to a state of cholinergic crisis
characterized by a range of symptoms, including tremors, convulsions, and, at sufficient doses,

death, typically due to respiratory failure.[4][9]
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Start: Avian Acute Oral LD50 Test
(OECD 223)

1. Species Selection & Acclimation
(e.g., Colinus virginianus)

2. Dose Formulation & Range-Finding

3. Single Oral Dose Administration

(Gavage or Capsule)

4., Observation Period
(Typically 14 days)

5. Record Mortalities & Clinical Signs
(e.g., tremors, lethargy)

6. Statistical Analysis
(Probit or other appropriate method)

End: Determine LD50 Value
(mg/kg bw)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Problem Formulation

Define Assessment Endpoints
(e.g., bird population survival)

7\
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- Environmental Fate - Lab/Field Toxicity Studies
- Predict Environmental - Determine Endpoints
Concentration (PEC) (LD50, LC50, NOEC)

3. Risk Characterizg

Integrate Exposure & Effects

Calculate Risk Quotient
(e.g., TER = Toxicity / Exposure)

Compare to Level of Concern (LOC)

f risk exceeds LOC

4. Risk Mgnagement

Decision-Making

(e.g., restrict use, require mitigation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b021734?utm_src=pdf-custom-synthesis
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report09/Cadusafos.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cadusafos
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/106.htm
https://www.epa.gov/system/files/documents/2022-07/cadusafos-memo-1998.pdf
https://en.wikipedia.org/wiki/Cadusafos
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://en.wikipedia.org/wiki/Acetylcholinesterase_inhibitor
https://www.researchgate.net/figure/Mechanism-of-action-of-general-Organophosphates-on-AChE-enzyme-inhibition-and_fig4_347913881
https://www.researchgate.net/figure/Schematic-representation-of-the-mechanism-of-action-for-organophophate-OP-poisoning_fig1_267743044
https://www.benchchem.com/product/b021734#toxicological-profile-of-cadusafos-on-non-target-organisms
https://www.benchchem.com/product/b021734#toxicological-profile-of-cadusafos-on-non-target-organisms
https://www.benchchem.com/product/b021734#toxicological-profile-of-cadusafos-on-non-target-organisms
https://www.benchchem.com/product/b021734#toxicological-profile-of-cadusafos-on-non-target-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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